Ethyl 2-(4-bromophenoxy)-2-methylpropanoate

• IUPAC Name: ethyl 2-(4-bromophenoxy)-2-methylpropanoate
• InChI: InChI=1S/C12H15BrO3/c1-4-15-11(14)12(2,3)16-10-7-5-9(13)6-8-10/h5-8H,4H2,1-3H3
• InChI Key: IOVDAUBZQSIHIQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C)OC1=CC=C(C=C1)Br
• Molecular Formula: C12H15BrO3
• DSSTOX Substance ID: DTXSID60492760
• Molecular Weight: 287.15 g/mol
• CAS RN: 59227-80-4

Description

The compound “Ethyl 2-(4-bromophenyl)acetate” is similar to the one you’re asking about. It has a molecular weight of 243.097 and its chemical structure is available as a 2D Mol file or as a computed 3D SD file. Another similar compound is "N-[2-(4-Bromophenoxy)ethyl]-N,N-diethylamine".

Scientific Research Applications

Potential Bioactivity

Ethyl 2-(4-bromophenoxy)-2-methylpropanoate and its derivatives have been explored for potential bioactivity. One such compound, ethyl 2-[4-(acetylamino)phenoxy]-2-methylpropanoate, has shown promise as an analgesic and antidyslipidemic agent. This compound was synthesized and characterized, demonstrating potential in silico antidiabetic, anti-inflammatory, hypolipemiant, and anti-atherosclerosis effects (Navarrete-Vázquez et al., 2011).

Radiochemistry

In radiochemistry, derivatives of Ethyl 2-(4-bromophenoxy)-2-methylpropanoate have been synthesized and radiolabeled. For example, 2-[6-(4-bromophenoxy)hexyl]oxirane-2-carboxylic acid was synthesized, purified, and radiolabeled for potential applications in medical imaging and diagnostics (Abbas et al., 1991).

Polymer Chemistry

In polymer chemistry, derivatives of Ethyl 2-(4-bromophenoxy)-2-methylpropanoate have been used to create polymeric architectures. Esters of 2-bromo-2-methylpropanoate of poly(oxyalkylene) polymers were prepared, characterized, and used as macroinitiators for the synthesis of various polymeric structures, which are of interest for drug delivery bioconjugates (Velázquez et al., 2020).

Synthetic Chemistry

In synthetic chemistry, various derivatives of Ethyl 2-(4-bromophenoxy)-2-methylpropanoate have been synthesized for different applications. For instance, ethyl 3,4‐dihydro‐2H‐1,4‐benzoxazine‐3‐carboxylate and its derivatives have been synthesized, showing potential applications in creating novel chemical entities (Mayer et al., 2001).

Medicinal Chemistry

In medicinal chemistry, derivatives of Ethyl 2-(4-bromophenoxy)-2-methylpropanoate have been explored for their biofilm inhibition, antioxidant, and mutagenic activities. A series of benzylidene-2-(4-bromophenoxy)-2-methyl propane hydrazides were synthesized and evaluated for these properties, showing that electron-donating groups enhance the scavenging ability of these compounds (Sheikh et al., 2021).